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Compound of Interest

Compound Name: 4-Amino-3-(tert-butyl)benzonitrile

Cat. No.: B3179613 Get Quote

Technical Guide: 4-Amino-3-(tert-
butyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-3-(tert-butyl)benzonitrile is a substituted benzonitrile compound with potential

applications as a key intermediate in the synthesis of agrochemicals and pharmaceuticals.[1]

Its structure, featuring an amino group, a nitrile group, and a sterically hindering tert-butyl

group, makes it a versatile building block for the creation of complex molecules.[2] This

technical guide provides a summary of the available chemical properties, a general synthesis

methodology, and other relevant information for researchers and drug development

professionals.

Chemical and Physical Properties
Experimentally determined quantitative data for several key physical properties of 4-Amino-3-
(tert-butyl)benzonitrile, such as melting point, boiling point, pKa, and solubility, are not readily

available in the public domain. The information that has been compiled from various sources is

presented in the table below.
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Property Value Source

CAS Number 1369783-60-7 [2][3]

Molecular Weight 174.24 g/mol [2][3]

Molecular Formula C₁₁H₁₄N₂ -

Purity ≥98% (Commercially available) [3]

Storage 2-8°C, light-proof, inert gas [4]

Note: This table summarizes the limited available data. Further experimental characterization is

required for a complete understanding of the compound's properties.

Synthesis Methodology
The most commonly described method for the synthesis of 4-Amino-3-(tert-butyl)benzonitrile
is a two-step process starting from 4-tert-butylbenzonitrile.[2] This process involves an initial

nitration reaction followed by a reduction of the nitro group.

Experimental Protocol
Detailed experimental protocols with specific reagent quantities, reaction conditions

(temperature, time), and purification methods are not extensively documented in the available

literature. The following is a generalized procedure based on established chemical principles

for this reaction sequence.

Step 1: Nitration of 4-tert-butylbenzonitrile

A mixture of concentrated nitric acid and sulfuric acid is used to generate the nitronium ion

(NO₂⁺), which then acts as an electrophile. The directing effects of the tert-butyl and nitrile

groups on the benzene ring favor the introduction of the nitro group at the 3-position, yielding 3-

nitro-4-(tert-butyl)benzonitrile.[2]

Step 2: Reduction of 3-nitro-4-(tert-butyl)benzonitrile

The nitro group of 3-nitro-4-(tert-butyl)benzonitrile is then reduced to a primary amine. This

transformation can be achieved using various reducing agents, such as catalytic hydrogenation
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(e.g., H₂ with a palladium catalyst) or chemical reduction with metals in an acidic medium (e.g.,

iron in acetic acid).[2]

Purification
Standard laboratory purification techniques, such as column chromatography or

recrystallization, would be employed to isolate and purify the final product, 4-Amino-3-(tert-
butyl)benzonitrile. The specific solvent systems and conditions would need to be determined

empirically.

Spectroscopic Data
While predicted ¹H and ¹³C NMR data for 4-Amino-3-(tert-butyl)benzonitrile are available,

experimentally obtained and verified spectra are not widely published.[2] Researchers

characterizing this compound would need to perform their own spectroscopic analysis (NMR,

IR, Mass Spectrometry) to confirm its identity and purity.

Signaling Pathways and Biological Activity
As of the latest available information, there is no published research detailing the interaction of

4-Amino-3-(tert-butyl)benzonitrile with any specific signaling pathways or its biological

activity. Its primary known utility is as a synthetic intermediate.[1] Further research is required

to explore any potential pharmacological or biological effects.

Visualizations
Synthesis Workflow
The following diagram illustrates the general two-step synthesis of 4-Amino-3-(tert-
butyl)benzonitrile.

4-tert-butylbenzonitrile 3-nitro-4-(tert-butyl)benzonitrile

Nitration
(HNO₃, H₂SO₄)

4-Amino-3-(tert-butyl)benzonitrile

Reduction
(e.g., H₂/Pd)

Click to download full resolution via product page

Caption: General synthesis of 4-Amino-3-(tert-butyl)benzonitrile.
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Conclusion
4-Amino-3-(tert-butyl)benzonitrile is a chemical intermediate with established synthetic

routes. However, a comprehensive public dataset of its experimental chemical and physical

properties, as well as its biological activity, is currently lacking. The information provided in this

guide serves as a foundational resource for researchers, highlighting the known aspects of this

compound and identifying areas where further investigation is needed. Professionals working

with this chemical should exercise standard laboratory safety precautions and conduct their

own analyses to verify its properties for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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